Cas no 72896-40-3 (Benzoyloxypaeoniflorin)

• Product Name: Benzoyloxypaeoniflorin
• CAS No: 72896-40-3
• MF: C₃₀H₃₂O₁₃
• MW: 600.5673
• CID: 1124009
• PubChem ID: 21631107
• Update Time: 2025-10-31

Benzoyloxypaeoniflorin Chemical and Physical Properties

Names and Identifiers

• Benzoyloxypaeoniflorin
• ((1aR,1a¹S,2R,3aR,5S,5aR)-5a-(((2S,3R,4S,5S,6R)-6-((benzoyloxy)methyl)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)-2-hydroxy-5-methyltetrahydro-1H-3,4-dioxa-2,5-methanocyclobuta[cd]pental
• BENZOYLOXYPEONIFLORIN
• [ "" ]
• [(1R,2S,3R,5S,6R,8S)-3-[6-(Benzoyloxymethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-6-hydroxy-8-methyl-9,10-d
• beta-6'-benzoyloxypaeoniflorin
• beta-oxypaeoniflorin 6'-benzoate
• XCA89640
• [(1aR,2S,3aR,5R,5aR,5bS)-1a-[(6-O-benzoyl-beta-D-glucopyranosyl)oxy]-5-hydroxy-2-methyltetrahydro-1H-2,5-methano-3,4-dioxacyclobuta
• AKOS040758659
• DTXSID501314538
• AC-34045
• [(1R,2S,3R,5R,6R,8S)-3-[(2S,3R,4S,5S,6R)-6-(benzoyloxymethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-6-hydroxy-8-methyl-9,10-dioxatetracyclo[4.3.1.02,5.03,8]decan-2-yl]methyl 4-hydroxybenzoate
• 72896-40-3
• MS-30615
• NS00093952
• [(1aR,2S,3aR,5R,5aR,5bS)-1a-[(6-O-benzoyl-beta-D-glucopyranosyl)oxy]-5-hydroxy-2-methyltetrahydro-1H-2,5-methano-3,4-dioxacyclobuta[cd]pentalen-5b(3aH)-yl]methyl 4-hydroxybenzoate
• CS-0018622
• HY-N2101
• CHEBI:132791
• alpha-6'-benzoyloxypaeoniflorin
• alpha-oxypaeoniflorin 6'-benzoate
• Oxypaeoniflorin 6'-benzoate
• beta-benzoyloxypaeoniflorin
• [(1R,2S,3R,5R,6R,8S)-3-{[(2S,3R,4S,5S,6R)-6-[(benzoyloxy)methyl]-3,4,5-trihydroxyoxan-2-yl]oxy}-6-hydroxy-8-methyl-9,10-dioxatetracyclo[4.3.1.0(2),?.0(3),?]decan-2-yl]methyl 4-hydroxybenzoate
• DA-61585
• Benzoyloxypeoniflorin[(1R,2S,3R,5R,6R,8S)-3-[(2S,3R,4S,5S,6R)-6-(benzoyloxymethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-6-hydroxy-8-methyl-9,10-dioxatetracyclo[4.3.1.02,5.03,8]decan-2-yl]methyl 4-hydroxybenzoate; beta-6'-benzoyloxypaeoniflorin; beta-oxypaeoniflorin 6'-benzoate
• 1ST168542

• Inchi： 1S/C30H32O13/c1-27-13-29(37)19-11-30(27,28(19,26(42-27)43-29)14-39-24(36)16-7-9-17(31)10-8-16)41-25-22(34)21(33)20(32)18(40-25)12-38-23(35)15-5-3-2-4-6-15/h2-10,18-22,25-26,31-34,37H,11-14H2,1H3/t18-,19-,20-,21+,22-,25+,26-,27+,28+,29-,30+/m1/s1
• InChI Key： VIWQCBZFJFSCLC-HRCYFWENSA-N
• SMILES： O1[C@@]2([H])[C@]3(C([H])([H])OC(C4C([H])=C([H])C(=C([H])C=4[H])O[H])=O)[C@]4([H])[C@](C([H])([H])[C@@]1(C([H])([H])[H])[C@]3(C4([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])OC(C3C([H])=C([H])C([H])=C([H])C=3[H])=O)O1)O[H])O[H])O[H])(O[H])O2

Computed Properties

• Exact Mass: 600.18400
• Monoisotopic Mass: 600.18429107 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 10
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 191
• Molecular Weight: 600.6

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.0 g/cm3
• Boiling Point: 789.1±0.0 °C at 760 mmHg
• Flash Point: 258.6±0.0 °C
• PSA: 190.67000
• LogP: 0.21280
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

Benzoyloxypaeoniflorin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides
• Monoterpenoids